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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760

This guide provides crucial safety and logistical information for the handling and disposal of
Akton, a chemical mixture containing Sodium naphthalide and 2-Methoxyethyl ether (also
known as Diethylene glycol dimethyl ether or diglyme). The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Akton is a combustible liquid that poses significant health risks. It is a skin and eye irritant, and
it is suspected of causing cancer, and may damage fertility or the unborn child.[1] Inhalation or
ingestion can damage the blood system and may cause respiratory irritation, drowsiness, or
dizziness.[1] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Akton
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PPE Category

Specification

Purpose

Eye and Face Protection

Chemical safety goggles or a

full-face shield. Must conform

to EN166 or NIOSH standards.

[21(31[4]

Protects against splashes and
vapors that can cause serious

eye damage.

Skin Protection

Flame-retardant and antistatic
protective clothing.[2]
Chemical-resistant gloves
(e.g., butyl rubber, nitrile
rubber).

Prevents skin contact, which
can cause irritation and
absorption of harmful

chemicals.

Respiratory Protection

NIOSH-approved respirator
with organic vapor cartridges
(e.g., Type ABEK (EN14387)
respirator filter).[5] Use in a
well-ventilated area or under a

chemical fume hood.

Protects against inhalation of
harmful vapors, which can
cause systemic and respiratory

damage.

Chemical Properties and Storage

Proper storage of Akton is critical to prevent hazardous reactions.

Table 2: Physical and Chemical Properties of a Key Component (Diethylene Glycol Dimethyl

Ether)
Property Value
Flash Point 57 °C (134.6 °F) - closed cup[5]
Boiling Point 162 °C (323.6 °F)[6]

Vapor Pressure

3 mmHg (at 20 °C)[5]

Autoignition Temperature 370 °F[5]
Storage Requirements:
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» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[6]
o Keep containers tightly closed and store locked up.[2][6]

» Store away from incompatible materials such as strong oxidizing agents, acids, bases, and
water.[6]

e Ground and bond containers and receiving equipment to prevent static discharge.[2]
Detailed Handling and Disposal Protocol
Experimental Protocol: Safe Handling of Akton

e Preparation:

[¢]

Read and understand the Safety Data Sheet (SDS) for Akton before beginning any work.

[e]

Ensure a chemical fume hood is operational and available.

o

Assemble all necessary PPE as specified in Table 1 and inspect for any damage.

o

Have an emergency eyewash station and safety shower readily accessible.

e Handling:

Conduct all work with Akton inside a certified chemical fume hood.

[¢]

o

Use only the minimum amount of the chemical required for the procedure.

o

Avoid inhalation of vapors and any contact with skin and eyes.[3]

[¢]

Use non-sparking tools to prevent ignition.

[¢]

Keep the container tightly closed when not in use.
e Spill Management:

o In case of a spill, evacuate the area and remove all ignition sources.
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o Ventilate the area.
o Wear appropriate PPE, including respiratory protection.
o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[7]

o Do not allow the spill to enter drains or waterways.[2][3]
e Disposal:

o All Akton waste and contaminated materials (e.g., gloves, absorbent materials) are
considered hazardous waste.

o Dispose of waste in a designated, labeled, and sealed container.
o Follow all local, state, and federal regulations for hazardous waste disposal.

o Contact your institution's Environmental Health and Safety (EHS) office for specific
disposal procedures. The material may be disposed of by a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[4]

First Aid Measures

Table 3: First Aid Procedures for Akton Exposure
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Exposure Route

First Aid Action

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water.[1] If skin irritation occurs, seek medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Remove contact
lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Move the person to fresh air and keep them

comfortable for breathing.[1] If not breathing,

Inhalation ) o o ) ]
give artificial respiration. Seek immediate
medical attention.[1]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Akton Handling Workflow

The following diagram illustrates the standard operating procedure for handling Akton in a

laboratory setting.
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Akton Handling and Disposal Workflow
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\
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Caption: Workflow for safe handling and disposal of Akton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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